Cas no 3799-82-4 (2-Naphthalenecarboxylicacid, 1-benzoyl-7-fluoro-)

• Product Name: 2-Naphthalenecarboxylicacid, 1-benzoyl-7-fluoro-
• CAS No: 3799-82-4
• MF: C₁₈H₁₁FO₃
• MW: 294.276548624039
• CID: 323395
• PubChem ID: 349787
• Update Time: 2025-04-19

2-Naphthalenecarboxylicacid, 1-benzoyl-7-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 1-benzoyl-7-fluoro-
• DTXSID50325316
• NSC409633
• NSC-409633
• 3799-82-4

• Inchi： 1S/C18H11FO3/c19-13-8-6-11-7-9-14(18(21)22)16(15(11)10-13)17(20)12-4-2-1-3-5-12/h1-10H,(H,21,22)
• InChI Key： YLIUCAQSHLOQND-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=CC(C(=O)O)=C(C(C3C=CC=CC=3)=O)C=2C=1

Computed Properties

• Exact Mass: 294.06923
• Monoisotopic Mass: 294.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.347
• Boiling Point: 500.6°Cat760mmHg
• Flash Point: 256.5°C
• Refractive Index: 1.661
• PSA: 54.37
• LogP: 3.90810